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Compound of Interest

Compound Name: TRI-N-PROPYLTIN CHLORIDE

CAS No.: 2279-76-7

Cat. No.: B1584580 Get Quote

Executive Summary
Tri-n-propyltin chloride (TPTCl, CAS 2212-50-2) is a highly toxic organotin compound used

primarily as a biocidal intermediate and in chemical synthesis.[1] Unlike inorganic tin, the

propyl-substituted organic moiety facilitates rapid absorption through biological membranes,

leading to severe neurotoxicity, immunotoxicity, and endocrine disruption.[1]

This guide provides a rigorous protocol for the safe handling, containment, and disposal of

TPTCl. It moves beyond standard Safety Data Sheet (SDS) advice to offer field-proven

techniques for chemical neutralization (quenching) and waste segregation, ensuring

compliance with strict environmental regulations regarding marine pollutants.[1]

Chemical Profile & Hazard Assessment
Substance: Tri-n-propyltin chloride (TPTCl) Physical State: Colorless to yellow liquid Odor:

Pungent, unpleasant[1]
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Property Value Critical Safety Implication

Boiling Point 123°C (13 hPa)

Volatility is sufficient to

generate hazardous vapors at

room temperature; Fume hood

mandatory.

Flash Point 95°C

Class IIIA Combustible Liquid.

[1] Keep away from high heat

sources.

Toxicity (Acute) Oral, Dermal, Inhalation

Fatal if absorbed through skin.

Neurotoxin.[1] Inhibits

oxidative phosphorylation.[1]

Environmental Marine Pollutant

Zero-discharge policy.

Extremely toxic to aquatic life

with long-lasting effects.[1]

Reactivity Moisture Sensitive

Hydrolyzes to form HCl fumes;

keep containers tightly sealed.

[1]

Key Mechanism of Toxicity: TPTCl acts as an anion carrier (ionophore) in mitochondrial

membranes, disrupting the chloride-hydroxide exchange.[1] This uncouples oxidative

phosphorylation, leading to ATP depletion and cell death.[1] It is also a potent endocrine

disruptor, causing imposex in marine gastropods at nanogram/liter concentrations.[1]

Engineering Controls & Personal Protective
Equipment (PPE)[1]
Engineering Controls

Primary Barrier: All handling must occur within a certified Chemical Fume Hood operating at

a face velocity of 0.5 m/s (100 fpm).[1]

Secondary Containment: Perform all transfers over a spill tray (polypropylene or stainless

steel) capable of holding 110% of the container volume.[1]
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Decontamination Station: A dedicated "waste station" inside the hood containing a beaker of

10% bleach (sodium hypochlorite) for immediate pipette tip ejection.[1]

PPE Selection Strategy
Standard nitrile gloves provide insufficient protection against organotins for prolonged periods.

[1] TPTCl can permeate thin nitrile in minutes.[1]

Hand Protection (Layered Protocol):

Inner Layer: Silver Shield® / 4H® (EVOH/PE laminate) gloves.[1] Rationale: These

provide the highest permeation resistance to organometallics.

Outer Layer: 5 mil Nitrile gloves.[1] Rationale: Provides dexterity and protects the inner

laminate glove from physical tears.

Protocol: Change outer nitrile gloves immediately upon splash contact.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).[1] Face shield recommended for

volumes >50 mL.[1]

Body Protection: Lab coat (buttoned) + chemically resistant apron if handling stock solutions.

[1]

Handling Protocol: The "Fluoride Quench"
Technique[2]
In synthetic applications (e.g., Stille couplings), TPTCl residues often contaminate the organic

product.[1] The standard water wash is ineffective due to TPTCl's lipophilicity.[1]

We recommend the "Fluoride Quench" method to convert soluble TPTCl into insoluble Tri-n-

propyltin fluoride (Pr3SnF), facilitating physical removal.[1]

Workflow Diagram: Handling & Quenching
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Caption: The Fluoride Quench converts soluble organotin chlorides into insoluble polymeric

fluorides, simplifying removal and waste segregation.[1][2]

Detailed Protocol
Preparation: Prepare a saturated solution of Potassium Fluoride (KF) or Sodium Fluoride

(NaF) in water (~1M).[1]

Quenching: Add the aqueous fluoride solution to your organic reaction mixture (ratio 1:1 v/v).

Precipitation: Stir vigorously at room temperature for at least 1 hour. You will observe the

formation of a white, polymeric solid (Tri-n-propyltin fluoride).[1]

Note: Unlike the chloride, the fluoride species is highly insoluble in most organic solvents

and water.

Filtration: Filter the biphasic mixture through a pad of Celite® 545. The toxic organotin solid

will be trapped in the Celite.

Segregation:

Solid Waste: The Celite pad containing the tin residue goes into Solid Hazardous Waste

(Toxic).[1]

Liquid Waste: The filtrate is now significantly depleted of tin; separate layers and dispose

of aqueous/organic fractions normally, though still labeled as "Trace Organotin."

Decontamination and Waste Disposal[1]
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Decontamination of Glassware
Organotins adhere strongly to glass.[1] Simple solvent rinsing is often insufficient.[1]

Rinse 1: Rinse glassware with Dichloromethane (DCM) to remove bulk organic residue.[1]

Collect in Halogenated Organic Waste.

Oxidation Bath: Soak glassware for 12+ hours in a 10% Bleach (Sodium Hypochlorite)

solution.[1]

Mechanism:[1] The oxidant cleaves the Propyl-Sn bond, converting the toxic organotin into

inorganic tin oxide (SnO2), which is significantly less toxic.[1]

Final Wash: Rinse with water, then acetone.[1]

Waste Disposal Decision Tree

TPTCl Waste Generated

Determine Waste Type

Liquid Mother Liquor Solid Residue / Celite / Wipes Contaminated Glassware

Segregate: Halogenated Solvent Double Bag (Polyethylene) Soak in 10% Bleach (12h)

Label: 'Toxic - Organotin Waste'
DO NOT MIX with Acids Label: 'Toxic Solid - Organotin' Standard Wash

Click to download full resolution via product page
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Caption: Segmentation logic for TPTCl waste streams ensures regulatory compliance and

minimizes downstream hazards.

Labeling Requirements
All waste containers must be tagged immediately.[1]

Must Contain: "Tri-n-propyltin chloride," "Highly Toxic," "Marine Pollutant."[1]

Hazard Codes: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H410 (Very toxic

to aquatic life).[1][2]

Emergency Response Procedures
Scenario Immediate Action

Skin Contact

DO NOT USE SOLVENTS (ethanol/DMSO will

increase absorption).[1] Wash immediately with

soap and copious water for 15 minutes.[1]

Remove contaminated clothing carefully.[1]

Seek medical attention.

Eye Contact

Rinse cautiously with water for 15 minutes.[1]

Remove contact lenses if present.[1] Consult an

ophthalmologist immediately.

Spill (Hood)

Evacuate area. Don Silver Shield gloves.[1]

Cover spill with activated charcoal or

vermiculite.[1] Do not use combustible materials

(sawdust).[1]

Spill (Floor)

Evacuate lab. Call EHS immediately. Do not

attempt to clean up without SCBA if volume

>100mL.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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